Cas no 2138379-41-4 (1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl-)

• Product Name: 1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl-
• CAS No: 2138379-41-4
• MF: C₁₃H₁₀BrN₃
• MW: 288.142601490021
• CID: 5300610
• Update Time: 2025-06-11

1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl-

• Inchi： 1S/C13H10BrN3/c1-17-13-10(7-16-17)6-15-8-12(13)9-2-4-11(14)5-3-9/h2-8H,1H3
• InChI Key： LUFZRRMPWCFTON-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC=C(Br)C=C2)C2N(C)N=CC1=2

Additional information on 1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl-

Professional Introduction to Compound with CAS No. 2138379-41-4 and Product Name: 1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl-

The compound identified by the CAS number 2138379-41-4 and the product name 1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl- represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolopyridine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of a 4-bromophenyl substituent and a methyl group at the 1-position of the pyrazolopyridine core introduces unique electronic and steric characteristics, making this compound a promising candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, the pyrazolopyridine scaffold has been extensively studied for its potential as a pharmacophore in the development of novel therapeutic agents. Its fused ring system provides a rigid framework that can be modified to target specific biological pathways. The 7-(4-bromophenyl) moiety, in particular, has been shown to enhance binding affinity to certain enzymes and receptors, making it an attractive feature for medicinal chemists seeking to optimize drug-like properties. This compound exemplifies the strategic use of halogenated aromatic rings to improve metabolic stability and binding interactions.

Recent studies have highlighted the importance of 1H-Pyrazolo[4,3-c]pyridine derivatives in addressing various therapeutic challenges. For instance, modifications at the 7-position with electron-withdrawing groups such as bromo or chloro substituents have been associated with enhanced activity against inflammatory diseases and cancer. The methyl group at the 1-position further contributes to the compound's pharmacological profile by influencing its solubility and bioavailability. These structural features make 1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl- a compelling candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the pyrazolopyridine core efficiently. The introduction of the 4-bromophenyl group is typically achieved through halogenation or Suzuki-Miyaura coupling reactions, which allow for regioselective functionalization of the aromatic ring.

Biological evaluation of 1H-Pyrazolo[4,3-c]pyridine derivatives has revealed promising activities in several disease models. For example, derivatives with similar scaffolds have demonstrated inhibitory effects on kinases and other enzymes involved in signal transduction pathways relevant to cancer progression. The brominated aromatic ring has been particularly noted for its ability to enhance binding interactions with target proteins, suggesting that this compound may exhibit potent pharmacological effects when tested in vivo.

The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors based on heterocyclic scaffolds like pyrazolopyridine. These compounds offer a balance between structural complexity and biological activity, making them suitable for targeting complex diseases such as cancer and neurodegenerative disorders. The unique combination of substituents in 1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl- positions it as a valuable tool for exploring new therapeutic strategies.

Future research directions may focus on optimizing the pharmacokinetic properties of this compound through structural modifications. Techniques such as computer-aided drug design (CADD) and molecular dynamics simulations can be employed to predict how changes in the molecular structure will affect its biological activity and pharmacokinetic behavior. Additionally, preclinical studies are necessary to assess its safety profile and efficacy in animal models before human trials can be initiated.

The development of novel pharmaceutical agents is a meticulous process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. Compounds like 1H-Pyrazolo[4,3-c]pyridine derivatives serve as important building blocks for generating libraries of candidates that can be screened for biological activity. The strategic placement of functional groups such as bromo atoms allows for fine-tuning of their pharmacological properties, enhancing their potential as lead compounds for drug development.

In conclusion,1H-Pyrazolo[4,3-c]pyridine, 7-(4-bromophenyl)-1-methyl-, identified by CAS number 2138379-41-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug discovery efforts aimed at addressing various diseases. Continued research into this class of compounds will likely yield valuable insights into their mechanisms of action and potential therapeutic applications.